![molecular formula C14H17BrFN3O3S B4852006 N'-(4-bromo-2-fluorobenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide](/img/structure/B4852006.png)
N'-(4-bromo-2-fluorobenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide
Overview
Description
N'-(4-bromo-2-fluorobenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide, also known as BFMPH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of N'-(4-bromo-2-fluorobenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide is not yet fully understood. However, it is believed to act as a positive allosteric modulator of GABA-A receptors, which are involved in the regulation of neuronal excitability. This compound may also modulate the activity of other neurotransmitter systems, such as serotonin and dopamine.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models. It has been demonstrated to reduce seizure activity, increase levels of certain neurotransmitters, and promote neuroprotection. This compound has also been shown to improve cognitive function and reduce anxiety-like behaviors.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(4-bromo-2-fluorobenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide in lab experiments is that it exhibits a high degree of selectivity for GABA-A receptors, which may reduce the risk of unwanted side effects. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which may complicate interpretation of experimental results.
Future Directions
There are several potential future directions for research on N'-(4-bromo-2-fluorobenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide. One area of interest is the development of more selective and potent analogs of this compound, which may have improved therapeutic properties. Additionally, further investigation into the mechanism of action of this compound may provide insights into its potential use in treating other neurological disorders. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
N'-(4-bromo-2-fluorobenzylidene)-1-(methylsulfonyl)-3-piperidinecarbohydrazide has been extensively studied in the context of its potential therapeutic applications. It has been shown to exhibit anticonvulsant, antidepressant, and anxiolytic properties in animal models. Additionally, this compound has been investigated for its potential use in treating neurodegenerative disorders, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[(E)-(4-bromo-2-fluorophenyl)methylideneamino]-1-methylsulfonylpiperidine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrFN3O3S/c1-23(21,22)19-6-2-3-11(9-19)14(20)18-17-8-10-4-5-12(15)7-13(10)16/h4-5,7-8,11H,2-3,6,9H2,1H3,(H,18,20)/b17-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGWFOLLACLKBKP-CAOOACKPSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC(C1)C(=O)NN=CC2=C(C=C(C=C2)Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)N1CCCC(C1)C(=O)N/N=C/C2=C(C=C(C=C2)Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrFN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.